3-[1-(cyclobutylmethyl)-1H-imidazol-2-yl]-N-(2,5-difluorophenyl)piperidine-1-carboxamide

• IUPAC Name: 3-[1-(cyclobutylmethyl)imidazol-2-yl]-N-(2,5-difluorophenyl)piperidine-1-carboxamide
• InChI: InChI=1S/C20H24F2N4O/c21-16-6-7-17(22)18(11-16)24-20(27)26-9-2-5-15(13-26)19-23-8-10-25(19)12-14-3-1-4-14/h6-8,10-11,14-15H,1-5,9,12-13H2,(H,24,27)
• InChI Key: FCRSVXSCPXBNEQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)CN2C=CN=C2C3CCCN(C3)C(=O)NC4=C(C=CC(=C4)F)F
• Molecular Formula: C20H24F2N4O
• Molecular Weight: 374.4 g/mol

Description

3-[1-(cyclobutylmethyl)-1H-imidazol-2-yl]-N-(2,5-difluorophenyl)piperidine-1-carboxamide is a useful research compound. Its molecular formula is C20H24F2N4O and its molecular weight is 374.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 374.19181773 g/mol and the complexity rating of the compound is 518. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Design and Synthesis of Related Compounds

The design and synthesis of compounds with the imidazole core structure, similar to the one in the chemical name provided, have been a focus of medicinal chemistry research. These efforts aim to develop compounds with improved pharmacological profiles and minimized metabolic liabilities. For example, Linton et al. (2011) explored systematic structure modifications to reduce metabolism mediated by aldehyde oxidase (AO) in imidazo[1,2-a]pyrimidine derivatives, demonstrating strategies to mitigate AO metabolism, which could be applicable to the chemical class of interest (Linton et al., 2011).

Biological Activities

Research into imidazole and piperidine derivatives has revealed a range of biological activities, making them valuable in the development of new therapeutics. For instance, Lv et al. (2017) reported on the design, synthesis, and antimycobacterial activity of novel imidazo[1,2-a]pyridine-3-carboxamide derivatives, highlighting the potential of these compounds in treating drug-sensitive and resistant strains of mycobacteria (Lv et al., 2017).

Chemical Property Investigation

The exploration of the chemical properties of these compounds, including their synthesis routes, structural analysis, and the impact of different substituents on their activity and stability, is crucial for the development of new drugs and materials. For example, research by Mundwiler et al. (2004) into mixed ligand tricarbonyl complexes offers insights into the versatility of imidazole derivatives in coordinating with metals, which could be relevant for developing diagnostic and therapeutic agents (Mundwiler et al., 2004).